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Compound of Interest

2-(2-Methylbenzo[1,3]dioxol-2-
Compound Name:

YL)ethanol
CAS No.: 56287-54-8
Cat. No.: B8799768

Get Quote

\ J

2-(2-Methyl-1,3-benzodioxol-2-yl)ethanol
Chemical Identity & Structural Analysis

The molecule is a spiro-fused system (conceptually, though technically a fused bicyclic system

with a side chain) comprising a benzene ring fused to a 1,3-dioxole ring. The C2 position of the
dioxole ring is substituted with a methyl group and a hydroxyethyl group.
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Property Data
IUPAC Name 2-(2-Methyl-1,3-benzodioxol-2-yl)ethanol
Common Name Catechol Ketal of 4-Hydroxy-2-Butanone
C
Molecular Formula H
O
Molecular Weight 180.20 g/mol
Predicted LogP ~1.8 - 2.1 (Moderate Lipophilicity)
Physical State Viscous Colorless to Pale Yellow Oil
Boiling Point (Est.) 145-150 °C at 10 mmHg

Soluble in Toluene, DCM, Ethanol; Insoluble in

Solubility
Water

Structural Logic

The formation of the 1,3-benzodioxole ring creates a rigid core. The pendant hydroxyethyl
group (

) remains a free primary alcohol, allowing for selective derivatization (e.g., oxidation to acid,
conversion to halide) while the ketone remains masked as a ketal.

Synthesis Protocol

The synthesis involves the acid-catalyzed condensation of Catechol (1,2-dihydroxybenzene)
with 4-Hydroxy-2-butanone.

Critical Consideration: 4-Hydroxy-2-butanone is prone to dehydration to Methyl Vinyl Ketone
(MVK) under acidic conditions. The reaction conditions must balance ketalization speed against
the elimination side reaction.

Reagents & Materials
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Catechol (1.0 eq): Recrystallized from toluene if significant oxidation is present.

4-Hydroxy-2-butanone (1.1 eq): Commercial grade (95%-+).

Solvent: Toluene (forms an azeotrope with water).

Catalyst:p-Toluenesulfonic acid monohydrate (p-TSA, 1-2 mol%).

Equipment: Dean-Stark apparatus.

Step-by-Step Methodology

e Setup: Equip a 500 mL round-bottom flask with a magnetic stir bar and a Dean-Stark trap
topped with a reflux condenser.

e Charging: Add Catechol (11.0 g, 100 mmol) and Toluene (200 mL) to the flask. Stir until
dissolved.

o Catalyst Addition: Add p-TSA (0.19 g, 1 mmol).

o Reagent Addition: Add 4-Hydroxy-2-butanone (9.7 g, 110 mmol). Note: A slight excess
compensates for potential volatility or side reactions.

o Reflux: Heat the mixture to vigorous reflux (bath temp ~120-130 °C). Water will begin to
collect in the Dean-Stark trap.

» Monitoring: Continue reflux until water evolution ceases (theoretical: 1.8 mL). This typically
takes 3-5 hours.

o Workup:
o Cool the reaction mixture to room temperature.
o Wash with saturated NaHCO

solution (2 x 50 mL) to neutralize the acid catalyst.

o Wash with Brine (1 x 50 mL).
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o Dry the organic layer over anhydrous MgSO
1]
 Purification:
o Filter off the drying agent.
o Concentrate the toluene under reduced pressure (Rotovap).

o Distillation: Purify the crude oil via vacuum distillation (0.5-1 mmHg). Collect the main
fraction.

Reaction Mechanism & Pathway[2][3][4][5][6]

The reaction follows a standard acid-catalyzed ketalization mechanism. The high electron
density of the catechol oxygens facilitates the attack on the activated carbonyl.

Catechol Catechol Ketal

(1,2-Dihydroxybenzene) -TSA/ Toluene w (Benzodioxole Derivative)
\‘3\5 Hemiketal
/ Intermediate ~=---_____
T H20

A TG 2HEE enE (Removed via Dean-Stark)

Click to download full resolution via product page

Figure 1: Synthetic pathway for the formation of 2-(2-methyl-1,3-benzodioxol-2-yl)ethanol.

Mechanistic Insight

o Protonation: The carbonyl oxygen of 4-hydroxy-2-butanone is protonated by p-TSA.

» Nucleophilic Attack: One hydroxyl group of the catechol attacks the carbonyl carbon, forming
a hemi-ketal.

e Cyclization: The second hydroxyl group attacks the same carbon, expelling a molecule of
water and closing the 5-membered dioxole ring.
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 Stability: The resulting 1,3-benzodioxole ring is exceptionally stable to basic conditions and
oxidation, making it an excellent protecting group.

Applications & Utility
A. Orthogonal Protection Strategy

This ketal is primarily used to protect the ketone of 4-hydroxy-2-butanone. Once protected, the
primary alcohol on the side chain can undergo reactions that would otherwise affect the ketone:

» Grignard Reactions: The alcohol can be converted to a halide and reacted with Mg; the ketal
protects the ketone from self-reaction.

» Oxidation: The alcohol can be oxidized to a carboxylic acid (2-methyl-1,3-benzodioxol-2-yl-
acetic acid) without Baeyer-Villiger oxidation of the ketone.

B. Fragrance & Flavor Chemistry

The 1,3-benzodioxole moiety (methylenedioxy group) is a pharmacophore and olfactophore
found in many natural products (e.g., Safrole, Piperonal).[2][3]

e Odor Profile: Likely to possess a faint, sweet, phenolic, and slightly woody aroma.

o Fixative Properties: The high molecular weight and lipophilicity suggest potential use as a
fixative in floral compositions.

C. Pharmaceutical Intermediates

This compound serves as a precursor for synthesizing substituted catecholamines or
phenethylamines if the dioxole ring is cleaved under specific conditions (e.g., BBr

or AICI

), regenerating the catechol functionality at a late stage in synthesis.

Troubleshooting & Safety
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Issue Probable Cause Corrective Action

Lower reaction temperature;

) Dehydration of starting ensure efficient water removal,
Low Yield .
material to MVK. use fresh 4-hydroxy-2-
butanone.
Perform reaction under
Dark Product Oxidation of Catechol.[4] Nitrogen/Argon atmosphere;
use recrystallized catechol.
) Insulate the Dean-Stark trap;
Incomplete Reaction Water back-flow.

ensure vigorous reflux.

Safety Note: Catechol is toxic and a skin sensitizer. It can cause severe burns and eye
damage. 4-Hydroxy-2-butanone is flammable. All operations must be conducted in a fume
hood with appropriate PPE (nitrile gloves, safety goggles).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8799768?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

